N-[4-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]-2-(phenylthio)acetamide

• IUPAC Name: N-[4-(4-oxo-3H-quinazolin-2-yl)phenyl]-2-phenylsulfanylacetamide
• InChI: InChI=1S/C22H17N3O2S/c26-20(14-28-17-6-2-1-3-7-17)23-16-12-10-15(11-13-16)21-24-19-9-5-4-8-18(19)22(27)25-21/h1-13H,14H2,(H,23,26)(H,24,25,27)
• InChI Key: LZJZSESQXPQOSE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SCC(=O)NC2=CC=C(C=C2)C3=NC4=CC=CC=C4C(=O)N3
• Molecular Formula: C22H17N3O2S
• Molecular Weight: 387.5 g/mol

Description

N-[4-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]-2-(phenylthio)acetamide, also known as QNZ, is a synthetic compound that has gained attention in the scientific community due to its potential as a therapeutic agent. QNZ belongs to the class of quinazoline compounds and has been investigated for various biological activities, including anti-inflammatory, anti-tumor, and anti-viral properties. In

Mechanism of Action

The mechanism of action of N-[4-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]-2-(phenylthio)acetamide involves the inhibition of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation, immunity, and cell survival. N-[4-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]-2-(phenylthio)acetamide binds to the NF-κB essential modulator (NEMO) protein, preventing its interaction with the IκB kinase (IKK) complex and subsequent activation of NF-κB. This results in the downregulation of NF-κB target genes, leading to the anti-inflammatory, anti-tumor, and anti-viral effects of N-[4-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]-2-(phenylthio)acetamide.
Biochemical and Physiological Effects:
N-[4-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]-2-(phenylthio)acetamide has been shown to have various biochemical and physiological effects, including the inhibition of cytokine production, induction of apoptosis, and cell cycle arrest. In cancer cells, N-[4-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]-2-(phenylthio)acetamide has been found to inhibit the expression of genes involved in cell proliferation and survival, leading to a reduction in tumor growth. Additionally, N-[4-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]-2-(phenylthio)acetamide has been shown to induce autophagy, a process that promotes cell death in cancer cells. In viral infections, N-[4-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]-2-(phenylthio)acetamide has been found to inhibit viral replication by blocking the expression of viral proteins and interfering with viral entry into host cells.

Advantages and Limitations for Lab Experiments

N-[4-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]-2-(phenylthio)acetamide has several advantages for lab experiments, including its high potency and specificity for NF-κB inhibition. Additionally, N-[4-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]-2-(phenylthio)acetamide has been shown to have low toxicity in normal cells, making it a promising candidate for therapeutic use. However, N-[4-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]-2-(phenylthio)acetamide has several limitations, including its poor solubility in water and instability in physiological conditions. These factors can affect the bioavailability and efficacy of N-[4-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]-2-(phenylthio)acetamide in vivo.

Future Directions

There are several future directions for N-[4-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]-2-(phenylthio)acetamide research, including the development of more stable and bioavailable derivatives, investigation of N-[4-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]-2-(phenylthio)acetamide in combination with other anti-cancer or anti-viral agents, and exploration of N-[4-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]-2-(phenylthio)acetamide in other disease models. Additionally, further studies are needed to elucidate the molecular mechanisms underlying the anti-inflammatory and anti-tumor effects of N-[4-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]-2-(phenylthio)acetamide, as well as its potential side effects and toxicity in vivo.
In conclusion, N-[4-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]-2-(phenylthio)acetamide is a promising compound with potential therapeutic applications in cancer, viral infections, and inflammatory disorders. Its mechanism of action involves the inhibition of NF-κB, and it has been shown to have various biochemical and physiological effects. While N-[4-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]-2-(phenylthio)acetamide has several advantages for lab experiments, it also has limitations that need to be addressed. Future research on N-[4-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]-2-(phenylthio)acetamide will provide valuable insights into its therapeutic potential and pave the way for the development of new drugs for the treatment of various diseases.

Synthesis Methods

N-[4-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]-2-(phenylthio)acetamide can be synthesized through a multi-step process involving the reaction of 2-mercaptoacetamide with 4-(4-oxo-3,4-dihydroquinazolin-2-yl)aniline in the presence of a catalyst. The resulting product is then purified through recrystallization to obtain N-[4-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]-2-(phenylthio)acetamide as a white solid.

Scientific Research Applications

N-[4-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]-2-(phenylthio)acetamide has been extensively studied for its potential as a therapeutic agent in various diseases, including cancer, viral infections, and inflammatory disorders. In cancer research, N-[4-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]-2-(phenylthio)acetamide has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. Additionally, N-[4-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]-2-(phenylthio)acetamide has been investigated for its anti-viral properties, particularly against HIV-1 and hepatitis C virus. In inflammatory disorders, N-[4-(4-oxo-3,4-dihydro-2-quinazolinyl)phenyl]-2-(phenylthio)acetamide has been found to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6.